tert-Butyl 4-(2-hydroxypropyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-hydroxypropyl)piperazine-1-carboxylate
• InChI: InChI=1S/C12H24N2O3/c1-10(15)9-13-5-7-14(8-6-13)11(16)17-12(2,3)4/h10,15H,5-9H2,1-4H3
• InChI Key: IZECLTNHJKKPLG-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCN(CC1)C(=O)OC(C)(C)C)O
• Molecular Formula: C12H24N2O3
• DSSTOX Substance ID: DTXSID60680867
• Molecular Weight: 244.33 g/mol
• CAS RN: 745738-05-0

Description

Tert-Butyl 4-(2-hydroxypropyl)piperazine-1-carboxylate is a derivative of piperazine. It has an empirical formula of C13H26N2O3 and a molecular weight of 258.36. Piperazine derivatives are of significant interest due to their wide range of applications in medicinal chemistry and as intermediates in organic synthesis.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by single crystal X-ray diffraction analysis. For instance, the molecule of tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate is linear in shape with the ethyl acetate moiety adopting a fully extended conformation.

Chemical Reactions Analysis

Piperazine and N-Boc piperazine and their simple derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 244.33. The InChI code for this compound is 1S/C12H24N2O3/c1-10(15)9-13-5-7-14(8-6-13)11(16)17-12(2,3)4/h10,15H,5-9H2,1-4H3.

Scientific Research Applications

Synthesis and Characterization

tert-Butyl 4-(2-hydroxypropyl)piperazine-1-carboxylate and its derivatives are often synthesized and characterized to explore their structural properties. For instance, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate involved a condensation reaction. This compound was characterized by spectroscopic methods and single crystal X-ray diffraction data, highlighting its crystalline structure in the monoclinic system (Sanjeevarayappa et al., 2015).

Biological Evaluation

Some studies have focused on the biological evaluation of this compound derivatives. For example, the aforementioned compound was screened for its in vitro antibacterial and anthelmintic activity, exhibiting moderate anthelmintic activity (Sanjeevarayappa et al., 2015). Similarly, other derivatives have been studied for their antibacterial and antifungal activities against several microorganisms (Kulkarni et al., 2016).

Anticorrosive Properties

This compound derivatives have also been investigated for their anticorrosive properties. One study focused on tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate, examining its ability to inhibit corrosion of carbon steel in a corrosive medium. The study found that this compound exhibited significant inhibition efficiency, highlighting its potential as a corrosion inhibitor (Praveen et al., 2021).

Crystal Structure Analysis

Crystal structure analysis is a common theme in the research of these compounds. Studies often involve determining the molecular and crystal structure through methods like X-ray diffraction, providing insights into their chemical and physical properties (Mamat et al., 2012).

Future Directions

Piperazine and its derivatives, including tert-Butyl 4-(2-hydroxypropyl)piperazine-1-carboxylate, continue to be of interest in the field of drug discovery due to their easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties. They serve as useful building blocks/intermediates in the synthesis of several novel organic compounds.

Mechanism of Action

Target of Action

Tert-Butyl 4-(2-hydroxypropyl)piperazine-1-carboxylate is a derivative of N-Boc piperazine . Piperazine derivatives are known to serve as useful building blocks or intermediates in the synthesis of several novel organic compounds . .

Mode of Action

It’s worth noting that the biological activities of compounds containing piperazine rings can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules .

Biochemical Pathways

Piperazine derivatives have been used in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones . These derived compounds have shown a wide spectrum of biological activities .

Pharmacokinetics

The incorporation of the piperazine ring is considered an important synthetic strategy in the field of drug discovery due to its easy modificability, proper alkality, water solubility, and the capacity for the formation of hydrogen bonds and adjustment of molecular physicochemical properties .

Result of Action

Compounds containing piperazine rings have shown diverse biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .